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Compound of Interest

Compound Name: Juniper camphor

Cat. No.: B12388269 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling volatile compounds like Juniper Camphor. This

document provides a comprehensive guide to the necessary personal protective equipment

(PPE), handling procedures, and disposal plans to minimize risks and ensure a safe working

environment. While specific data for Juniper Camphor is limited, the following guidance is

based on the closely related and well-documented properties of Camphor. It is crucial to

consult the specific Safety Data Sheet (SDS) for Juniper Camphor when available.

Chemical and Physical Properties and Exposure
Limits
Understanding the quantitative properties of a substance is the foundation of safe handling.

The following table summarizes key data for Camphor, which should be considered as a proxy

for Juniper Camphor in the absence of specific data.
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Property Value Source

Chemical Abstracts Service

(CAS) Number
76-22-2 (for Camphor) [1][2]

Molecular Formula C10H16O [3]

Molecular Weight 152.3 g/mol [3][4]

Appearance
Colorless or white crystals with

a penetrating, aromatic odor

Boiling Point 204 °C / 399.2 °F

Melting Point 175 - 177 °C / 347 - 351 °F

Flash Point 64 °C / 147.2 °F

Vapor Pressure 0.27 mbar @ 20 °C

Lower Explosive Limit (LEL) 0.6%

Upper Explosive Limit (UEL) 3.5%

OSHA Permissible Exposure

Limit (PEL)
2 mg/m³ (8-hour TWA)

NIOSH Recommended

Exposure Limit (REL)
2 mg/m³ (10-hour TWA)

ACGIH Threshold Limit Value

(TLV)

12 mg/m³ (8-hour TWA) and 19

mg/m³ (STEL)

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is essential to prevent exposure through

inhalation, skin contact, or eye contact.

Respiratory Protection
Respirators are critical to prevent the inhalation of harmful vapors and particulates. The

selection of a respirator depends on the concentration of airborne Juniper Camphor.
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For concentrations up to 20 mg/m³: An air-purifying respirator (APR) with organic vapor

cartridges and N100, R100, or P100 particulate filters is recommended.

For concentrations up to 50 mg/m³: A powered air-purifying respirator (PAPR) with organic

vapor cartridges and high-efficiency particulate filters, or a full-facepiece APR with organic

vapor cartridges and N100, R100, or P100 filters should be used.

For concentrations up to 100 mg/m³: A full-facepiece air-purifying respirator with organic

vapor cartridges and N100, R100, or P100 filters is necessary.

For concentrations up to 200 mg/m³: A supplied-air respirator with a full facepiece operated

in a pressure-demand or other positive-pressure mode is required.

Emergency or unknown concentrations: A self-contained breathing apparatus (SCBA) with a

full facepiece operated in a pressure-demand or other positive-pressure mode is mandatory.

Hand Protection
Always wear unlined, elbow-length, chemical-resistant gloves. Nitrile, butyl, and neoprene

gloves generally offer good protection against both dry and liquid forms of chemicals. Never

use leather or cotton gloves as they can absorb the chemical and increase exposure.

Eye and Face Protection
Wear shielded safety glasses with side shields for low-exposure situations. For tasks involving

pouring, mixing, or potential splashes, use snug-fitting, non-fogging chemical splash goggles or

a full-face shield. A face shield can be worn over goggles for enhanced protection.

Body Protection
Wear a flame-retardant and antistatic protective suit. A chemical-resistant apron that extends

from the neck to at least the knees should be worn when mixing, loading, or cleaning

equipment to protect against spills.

Footwear
Use chemical-resistant, closed-toe footwear. Pant legs should be worn outside of boots to

prevent chemicals from entering.
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Experimental Protocols
Safe Handling Protocol

Preparation: Before handling, ensure that all necessary PPE is clean, in good condition, and

readily available. The work area should be well-ventilated, and an emergency eyewash

station and shower should be accessible.

Handling: Use Juniper Camphor in a designated area with local exhaust ventilation. Avoid

creating dust. Keep the container tightly closed when not in use. Ground and bond

containers and receiving equipment to prevent static discharge.

Hygiene: Wash hands thoroughly with soap and water after handling and before eating,

drinking, or smoking. Contaminated clothing should be removed promptly and laundered

separately by trained personnel before reuse. Do not take contaminated work clothes home.

Disposal Plan
Waste Collection: Collect unused Juniper Camphor and any contaminated materials (e.g.,

PPE, absorbent pads) in a sealed, labeled, and appropriate container for hazardous waste.

Disposal: Dispose of chemical waste through a licensed chemical waste disposal firm.

Adhere to all local, regional, and national regulations for hazardous waste disposal. Do not

empty into drains or release into the environment.

Container Disposal: Contaminated packaging should be handled as hazardous waste.

Completely emptied containers may be recycled if permissible by local regulations.

Emergency Spill Response Workflow
The following diagram outlines the step-by-step procedure for responding to a Juniper
Camphor spill.
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Juniper Camphor Spill Response Workflow

Immediate Actions

Assessment & PPE

Containment & Cleanup

Disposal & Decontamination

Evacuate Immediate Area

Alert Others & Supervisor

Immediately

Remove Ignition Sources

Simultaneously

Assess Spill Size & Risk

Don Appropriate PPE
(Respirator, Gloves, Goggles, Suit)

Ventilate the Area

Contain the Spill
(Use absorbent pads)

Collect Spilled Material
(Sweep up solid)

Package Waste
(Seal in labeled container)

Decontaminate Spill Area
(Wash with soap and water)

Decontaminate or Dispose of PPE

Dispose of Waste
(Via licensed firm)

Click to download full resolution via product page

Caption: Workflow for a safe and effective response to a Juniper Camphor spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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